N-methylnaphthalen-1-amine
Overview
Description
N-methylnaphthalen-1-amine is a useful research compound. Its molecular formula is C11H11N and its molecular weight is 157.21 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 9412. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Fluorination of Aromatic Hydrocarbons
N-methylnaphthalen-1-amine, when involved in reactions with N-fluorobis(phenylsulfonyl)amine without a solvent, has shown selective fluorination properties. This process is significant in the fluorination of aromatic compounds, offering a more selective approach compared to traditional methods using fluorinating reagents in solution (Borodkin, Elanov, & Shubin, 2010).
Reductive Amination using Nanoparticles
In the field of synthetic chemistry, this compound plays a role in the reductive amination process. Using cobalt oxide nanoparticles, it has contributed to the synthesis of various N-methyl and N-alkyl amines, amino acid derivatives, and existing drug molecules, underlining its importance in producing fine chemicals and life-science molecules (Senthamarai et al., 2018).
Formation of Intermolecular Exciplexes
The compound has been studied in the context of exciplex formation with tertiary amines, demonstrating specific reaction dynamics in polar solvents. This reveals insights into its complex interactions in different solvent environments, useful in understanding molecular interactions and complex formation (Meeus, Auweraer, Dederen, & Schryver, 1979).
Alkylation Reactions in Ionic Liquids
Research has explored the alkylation of methylnaphthalene with alkenes in ionic liquids. These studies highlight the potential of this compound in catalytic processes and the development of environmentally friendly catalysts for chemical synthesis (Zhao et al., 2005).
Study of Thermal Decomposition
In energy research, the thermal decomposition of 1-Methylnaphthalene was studied, providing insights into the formation of various chemical species under different conditions. This research is crucial for understanding the behavior of such compounds in industrial processes like pyrolysis (Leininger et al., 2006).
Oxidation Kinetics in Combustion
The oxidation kinetics of 1-methylnaphthalene have been investigated, providing essential data for the development of detailed chemical kinetic reaction mechanisms. This research is particularly relevant in fields like combustion science and environmental technology (Mati et al., 2007).
Applications in Catalysis
This compound has been utilized in the development of novel catalysis processes. For instance, its derivatives have been employed in Cu-catalyzed coupling reactions, highlighting its versatility and applicability in advanced synthetic chemistry (Ma et al., 2017).
Studies in Engine Applications
In automotive research, the stability of 1-methylnaphthalene as a fluorescent tracer for internal combustion engines has been analyzed. This work contributes to the development of more efficient and cleaner combustion technologies (Fendt et al., 2020).
Investigation of Fuel Oxidation
Research into the high-temperature oxidation of 1-methylnaphthalene has provided insights into fuel decay mechanisms, crucial for improving fuel efficiency and reducing emissions in combustion processes (Shaddix, Brezinsky, & Glassman, 1997).
Amine Volatility in CO2 Capture
The volatility of amines, including derivatives of this compound, is a key factor in CO2 capture technologies. Understanding these properties is crucial in developing effective and environmentally friendly CO2 sequestration methods (Nguyen, Hilliard, & Rochelle, 2010).
Safety and Hazards
Properties
IUPAC Name |
N-methylnaphthalen-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N/c1-12-11-8-4-6-9-5-2-3-7-10(9)11/h2-8,12H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKEYUWUEAXIBTF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC=CC2=CC=CC=C21 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0062262 | |
Record name | 1-Naphthalenamine, N-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0062262 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2216-68-4 | |
Record name | N-Methyl-1-naphthalenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2216-68-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Methyl-1-naphthylamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002216684 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2216-68-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=9412 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Naphthalenamine, N-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1-Naphthalenamine, N-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0062262 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl(1-naphthyl)amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.996 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N-METHYL-1-NAPHTHYLAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/GBT9LV0NVR | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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